Radium-224

• CAS No.: 13233-32-4
• Molecular Formula: Ra
• Molecular Weight: 224.02021 g/mol
• IUPAC Name: radium-224
• InChI: InChI=1S/Ra/i1-2
• InChI Key: HCWPIIXVSYCSAN-YPZZEJLDSA-N
• Isomeric SMILES: [224Ra]
• SMILES: [Ra]
• Synonyms: adium-224; thorium X

Description

Radium-224 is an organic molecular entity.

Scientific Research Applications

Isotope Production for Research and Medical Applications

Radium-224, along with other actinide elements like thorium, uranium, and plutonium, is produced for scientific research and practical applications, particularly in nuclear-physical radiometric and mass-spectrometric equipment. This process often utilizes electromagnetic separators and radiochemical methods (Vesnovskii, 2002).

Measurement Methods in Natural Waters

A study improved the method for measuring isotopes of Radium (226Ra, 228Ra, 224Ra) in freshwaters using gamma spectrometry. This efficient method has applications in analyzing the Ra isotope compositions in various water bodies, providing insights into environmental processes and compositions (Rihs & Condomines, 2002).

Environmental Tracing and Monitoring

This compound and its isotopes are widely used in marine studies to trace water masses, quantify mixing processes, and study submarine groundwater discharge. The isotopes' activities are measured using low-background gamma spectrometry, offering valuable data for environmental monitoring and tracing various geochemical and geophysical processes (van Beek, Souhaut, & Reyss, 2010).

Monitoring of Environmental Radioactivity

A technique to measure low-level radium isotopes (224Ra and 226Ra) in natural waters involves circulating radon produced from adsorbed radium through a closed air-loop connected to a radon-in-air monitor. This method is rapid and accurate, making it useful for on-site rapid determination of 224Ra, which is found in elevated activities in some groundwater wells (Kim et al., 2001).